Cas no 1072-67-9 (5-Methylisoxazol-3-amine)

5-Methylisoxazol-3-amine is a heterocyclic organic compound featuring an isoxazole core substituted with a methyl group at the 5-position and an amine group at the 3-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its amine functionality allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. The compound’s stability and moderate polarity make it compatible with a range of reaction conditions. It is particularly valuable in the development of bioactive molecules, where the isoxazole scaffold contributes to enhanced binding affinity and metabolic stability. Proper handling and storage under inert conditions are recommended to maintain purity.
5-Methylisoxazol-3-amine structure
5-Methylisoxazol-3-amine structure
Product Name:5-Methylisoxazol-3-amine
CAS No:1072-67-9
MF:C4H6N2O
MW:98.1032404899597
MDL:MFCD00003155
CID:40637
PubChem ID:66172
Update Time:2025-05-27

5-Methylisoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-methylisoxazole
    • 5-Methylisoxazol-3-amine
    • 5-methyl-1,2-oxazol-3-amine
    • 5-Methyl-3-isoxazolamine
    • NSC 159134
    • TIMTEC-BB SBB005553
    • 3-Amino-5-methylisox
    • 5-methyl-3-isoxazolamin
    • 5-ethylisoxazol-3-aMine
    • 3-AMINO-5-METHYLISOXAZOL
    • AKOS BBS-00004236
    • LABOTEST-BB LT00080632
    • A801620
    • 5-methyl-isoxazol-3-ylamine
    • 5-Methyl-3-aminoisoxazole
    • NCGC00248938-01
    • A0980
    • EN300-21602
    • InChI=1/C4H6N2O/c1-3-2-4(5)6-7-3/h2H,1H3,(H2,5,6
    • DTXSID9021631
    • 5-Methylisoxazol-3-ylamine
    • CHEMBL3183354
    • MFCD00003155
    • 3-amino 5-methyl isoxazole
    • 5-methyl-isoxazole-3-ylamine
    • CS-W022416
    • 3-amino-5-methylisooxazole
    • PD065544
    • CAS-1072-67-9
    • NSC159134
    • AKOS000119874
    • AI3-62721
    • Isoxazole, 3-amino-5-methyl-
    • SULFAMETHOXAZOLE IMPURITY C [EP IMPURITY]
    • HY-W041676
    • UNII-G54MJS11L9
    • NCGC00258701-01
    • Tox21_201149
    • 5-methylisoxazole-3-amine
    • 5-methyl-isoxazole-3-amine
    • NG-0401
    • G54MJS11L9
    • F2190-0491
    • SY001097
    • EINECS 214-013-6
    • Q27278772
    • 1072-67-9
    • 3-Amino-5-methyl-isoxazole
    • BP-10769
    • 3-Amino-5-methylisoxazole, >=97%
    • Z104503828
    • Sulfamethoxazole Imp. C (EP); Sulfamethoxazole USP Related Compound C; Sulfamethoxazole USP RC C; 5-Methylisoxazol-3-amine; Sulfamethoxazole Related Compound C; Sulfamethoxazole Impurity C
    • STR00406
    • AKOS022103076
    • AM20080024
    • M3I
    • FT-0615010
    • 3-AMINO-5-METHYL ISOXAZOLE
    • PB28932
    • DTXCID601631
    • NS00007692
    • NSC-159134
    • 5-METHYL-3-ISOXAZOLYLAMINE
    • SDCCGMLS-0066220.P001
    • W-108757
    • 3-Isoxazolamine, 5-methyl-
    • Sulfamethoxazole Imp. C (EP): 5-Methylisoxazol-3-amin
    • STK793153
    • STL301718
    • DB-014242
    • ALBB-021352
    • 5-methyl-1,2-oxazol-3(2H)-imine
    • MDL： MFCD00003155
    • Inchi： 1S/C4H6N2O/c1-3-2-4(5)6-7-3/h2H,1H3,(H2,5,6)
    • InChI Key： FKPXGNGUVSHWQQ-UHFFFAOYSA-N
    • SMILES： O1C(C)=CC(N)=N1

Computed Properties

  • Exact Mass: 98.04800
  • Monoisotopic Mass: 98.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.1890 (rough estimate)
  • Melting Point: 59-61 °C (lit.)
  • Boiling Point: 183.6°C (rough estimate)
  • Flash Point: 96.5 °C
  • Refractive Index: 1.4327 (estimate)
  • PH: 6.0-7.5 (10g/l, H2O, 20℃)
  • Solubility: soluble
  • Water Partition Coefficient: dissolution
  • PSA: 52.05000
  • LogP: 1.14640
  • Solubility: Soluble in water, chloroform, dichloromethane, dichloroethane, ether, pyridine and tetrachlorofuran
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Methylisoxazol-3-amine Security Information

5-Methylisoxazol-3-amine Customs Data

  • HS CODE：29349990
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methylisoxazol-3-amine Pricemore >>

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Enamine
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Enamine
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5-Methylisoxazol-3-amine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:1072-67-9)5-Methylisoxazol-3-amine
Order Number:LE17950;LE5868944
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:1072-67-9)3-Amino-5-methylisoxazole
Order Number:sfd12285
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:1072-67-9)5-Methylisoxazol-3-amine
Order Number:A801620
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):518.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1072-67-9)5-Methylisoxazol-3-amine
LE17950;LE5868944
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1072-67-9)3-Amino-5-methylisoxazole
sfd12285
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email